Cas no 16917-81-0 (4H-Pyrazol-4-one, 3-(1,1-dimethylethyl)-5-phenyl-, 1,2-dioxide)

4H-Pyrazol-4-one, 3-(1,1-dimethylethyl)-5-phenyl-, 1,2-dioxide structure
16917-81-0 structure
Product name:4H-Pyrazol-4-one, 3-(1,1-dimethylethyl)-5-phenyl-, 1,2-dioxide
CAS No:16917-81-0
MF:C13H14N2O3
MW:246.261863231659
CID:1350241
PubChem ID:12294413

4H-Pyrazol-4-one, 3-(1,1-dimethylethyl)-5-phenyl-, 1,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrazol-4-one, 3-(1,1-dimethylethyl)-5-phenyl-, 1,2-dioxide
    • 3-tert-butyl-1,2-dioxido-5-phenylpyrazole-1,2-diium-4-one
    • DTXSID60485298
    • 16917-81-0
    • Inchi: InChI=1S/C13H14N2O3/c1-13(2,3)12-11(16)10(14(17)15(12)18)9-7-5-4-6-8-9/h4-8H,1-3H3
    • InChI Key: COTRTMAFAIUPQI-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=[N+]([N+](=C(C1=O)C2=CC=CC=C2)[O-])[O-]

Computed Properties

  • Exact Mass: 246.10052
  • Monoisotopic Mass: 246.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6Ų
  • XLogP3: 1.5

Experimental Properties

  • PSA: 70.95

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